molecular formula C11H12ClNO4 B8489133 2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester

2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester

Cat. No. B8489133
M. Wt: 257.67 g/mol
InChI Key: AULRWZILRGQOAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester

Molecular Formula

C11H12ClNO4

Molecular Weight

257.67 g/mol

IUPAC Name

methyl 2-[(3-chlorobenzoyl)amino]-3-hydroxypropanoate

InChI

InChI=1S/C11H12ClNO4/c1-17-11(16)9(6-14)13-10(15)7-3-2-4-8(12)5-7/h2-5,9,14H,6H2,1H3,(H,13,15)

InChI Key

AULRWZILRGQOAB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CO)NC(=O)C1=CC(=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-Chlorobenzoic acid (5.0 g, 31.9 mmol), serine methylester hydrochloride (6.1 g, 31.9 mmol) and HOBt (4.31 g, 31.9 mmol) in DMF (100 ml) was added N-methylmorpholine (NMM) (7.0 ml, 63.8 mmol) and EDCI (4.97 g, 31.9 mmol) at 0° C. The mixture was allowed to warm to room temperature and stirred for 18 h. The mixture was diluted with ethyl acetate (300 ml) and then washed with water (3×250 ml) followed by brine. The organic extract was dried over Na2SO4 (anhydrous) and then concentrated in vacuo giving 2-(3-Chloro-benzoylamino)-3-hydroxy-propionic acid methyl ester (7.2 g, 93%) of a pale yellow solid. 1H NMR (CDCl3) d (ppm): 7.78 (s, 1 H), 7.66 (d, 1 H), 7.45, (dd, 1 H), 7.34 (t, 1 H), 7.25 (br, d, 1H), 4.82 (m, 1 H), 4.08 (m, 2 H), 3.79 (s, 3 H), 3.19 (br, t, 1H).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
Quantity
4.31 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step Two
Name
Quantity
4.97 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three

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